Cas no 1108656-96-7 (2-Amino-5-fluorobenzenecarbothioamide)

• Product Name: 2-Amino-5-fluorobenzenecarbothioamide
• CAS No: 1108656-96-7
• MF: C₇H₇FN₂S
• MW: 170.207283258438
• CID: 6225788
• PubChem ID: 63673355
• Update Time: 2025-09-26

2-Amino-5-fluorobenzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluorobenzenecarbothioamide
• AKOS012984416
• EN300-6771514
• 2-amino-5-fluorobenzene-1-carbothioamide
• 1108656-96-7
• 2-Amino-5-fluorobenzenecarbothioamide

• Inchi： 1S/C7H7FN2S/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H2,10,11)
• InChI Key： COEIWNDWMLNRNF-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C=CC=1N)F)N

Computed Properties

• Exact Mass: 170.03139757g/mol
• Monoisotopic Mass: 170.03139757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines